Cas no 1506463-66-6 (5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole)

• Product Name: 5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole
• CAS No: 1506463-66-6
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD23912119
• CID: 4602878
• PubChem ID: 80484186
• Update Time: 2025-06-13

5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole

• MDL： MFCD23912119
• Inchi： 1S/C7H9ClN2O/c8-4-7-9-6(10-11-7)3-5-1-2-5/h5H,1-4H2
• InChI Key： YLYSRTMJIFDRKZ-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NC(CC2CC2)=N1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole

Comprehensive Overview of 5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole (CAS No. 1506463-66-6)

The compound 5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole (CAS No. 1506463-66-6) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core, substituted with a chloromethyl group at the 5-position and a cyclopropylmethyl moiety at the 3-position. This unique structural arrangement endows the molecule with distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Recent studies highlight its potential as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics.

In the context of current scientific trends, researchers are increasingly exploring 1,2,4-oxadiazole derivatives due to their broad-spectrum biological activities. The presence of the chloromethyl group in 5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole offers reactive sites for further functionalization, enabling the creation of targeted drug candidates. This aligns with the growing demand for structure-activity relationship (SAR) studies in drug discovery, a topic frequently searched in academic and industrial databases. Additionally, the cyclopropylmethyl substituent is known to enhance metabolic stability, a critical factor in optimizing pharmacokinetic profiles—a hot topic in medicinal chemistry forums.

From a synthetic chemistry perspective, the compound’s CAS No. 1506463-66-6 serves as a key identifier in chemical catalogs and regulatory documentation. Its applications extend to crop protection research, where heterocyclic scaffolds are investigated for their pesticidal properties. Given the rising global focus on sustainable agriculture, this compound’s role in developing eco-friendly agrochemicals has garnered attention. Searches for green chemistry alternatives and biodegradable pesticides often intersect with discussions on such advanced intermediates.

Analytical characterization of 5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring batch consistency, a priority for manufacturers addressing queries about quality control in chemical synthesis. Furthermore, the compound’s stability under various storage conditions is a recurring theme in chemical compatibility discussions, reflecting industry concerns about long-term material integrity.

In summary, 5-(chloromethyl)-3-(cyclopropylmethyl)-1,2,4-oxadiazole (CAS No. 1506463-66-6) represents a multifaceted tool in modern chemical research. Its relevance to drug design, agrochemical innovation, and material science positions it at the intersection of multiple high-interest domains. As scientific inquiries increasingly emphasize molecular diversity and functional group manipulation, this compound’s utility is likely to expand, driving further exploration in peer-reviewed literature and patent filings.